Cas no 62353-93-9 (3H-1,2,4-Triazol-3-one, 2,4-dihydro-4,5-diphenyl-2-(phenylmethyl)-)

• Product Name: 3H-1,2,4-Triazol-3-one, 2,4-dihydro-4,5-diphenyl-2-(phenylmethyl)-
• CAS No: 62353-93-9
• MF: C₂₁H₁₇N₃O
• MW: 327.379184484482
• CID: 448144
• PubChem ID: 12307894
• Update Time: 2025-04-19

3H-1,2,4-Triazol-3-one, 2,4-dihydro-4,5-diphenyl-2-(phenylmethyl)- Chemical and Physical Properties

Names and Identifiers

• 3H-1,2,4-Triazol-3-one, 2,4-dihydro-4,5-diphenyl-2-(phenylmethyl)-
• 2-benzyl-4,5-diphenyl-1,2,4-triazol-3-one
• DTXSID30487047
• 62353-93-9
• 1-Benzyl-3,4-diphenyl-1H-1,2,4-triazol-5(4H)-one

• Inchi： 1S/C21H17N3O/c25-21-23(16-17-10-4-1-5-11-17)22-20(18-12-6-2-7-13-18)24(21)19-14-8-3-9-15-19/h1-15H,16H2
• InChI Key： KIMNTWMQBHGGHU-UHFFFAOYSA-N
• SMILES： O=C1N(CC2C=CC=CC=2)N=C(C2C=CC=CC=2)N1C1C=CC=CC=1

Computed Properties

• Exact Mass: 327.13731
• Monoisotopic Mass: 327.137162174g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 25
• Rotatable Bond Count: 4
• Complexity: 485
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.3
• Topological Polar Surface Area: 35.9Ų

Experimental Properties

• PSA: 35.91